Cas no 1261874-88-7 (3-(3-Hydroxy-5-iodo-phenyl)-propionic acid)

• Product Name: 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid
• CAS No: 1261874-88-7
• MF: C₉H₉IO₃
• MW: 292.070435285568
• CID: 4565849
• Update Time: 2025-05-26

3-(3-Hydroxy-5-iodo-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid

• Inchi： 1S/C9H9IO3/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5,11H,1-2H2,(H,12,13)
• InChI Key： NVTAHSOLGCIMGP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=CC(I)=CC(O)=C1

Additional information on 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid

Research Briefing on 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid (CAS: 1261874-88-7): Recent Advances and Applications

3-(3-Hydroxy-5-iodo-phenyl)-propionic acid (CAS: 1261874-88-7) is a chemically modified phenolic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its hydroxy and iodo substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and radiopharmaceuticals, owing to its unique structural and electronic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid as a precursor in the synthesis of tyrosine kinase inhibitors. The study highlighted its efficacy in improving binding affinity to target proteins, attributed to the iodine atom's ability to form halogen bonds with key amino acid residues. This finding opens new avenues for designing more potent and selective kinase inhibitors, particularly for oncology applications.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a radiolabeling agent for positron emission tomography (PET) imaging. The iodine-125 isotope incorporated into the phenyl ring allowed for high-resolution imaging of tumor tissues, demonstrating its potential as a diagnostic tool in cancer research. The study also emphasized the compound's stability under physiological conditions, a critical factor for in vivo applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid. A 2023 Organic Letters publication detailed a novel, one-pot synthesis route that significantly improves yield and reduces byproduct formation. This methodological innovation is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Current research efforts, as reported in a 2024 European Journal of Medicinal Chemistry review, are focused on structural modifications to improve metabolic stability and bioavailability while retaining the compound's bioactive characteristics.

In conclusion, 3-(3-Hydroxy-5-iodo-phenyl)-propionic acid (CAS: 1261874-88-7) continues to emerge as a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery and molecular imaging. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs, particularly in oncology and diagnostic imaging.